Cas no 868166-20-5 (2-Iodo-5-(trifluoromethyl)benzonitrile)

2-Iodo-5-(trifluoromethyl)benzonitrile structure

868166-20-5 structure

Product Name:2-Iodo-5-(trifluoromethyl)benzonitrile

CAS No:868166-20-5

MF:C₈H₃F₃IN

MW:297.01580452919

MDL:MFCD18398159

CID:1069019

PubChem ID:53363644

Update Time:2024-10-26

2-Iodo-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-5-(trifluoromethyl)benzonitrile
- BENZONITRILE, 2-IODO-5-(TRIFLUOROMETHYL)-
- 2-Iodo-5-(trifluoromethyl)benzonitrile (ACI)
- 2-Cyano-4-trifluoromethyl-1-iodobenzene
- 5-(Trifluoromethyl)-2-iodobenzonitrile
- DTXSID30693641
- SY204433
- AS-10074
- DA-01929
- CS-0006986
- MFCD18398159
- 868166-20-5
- SCHEMBL531358
- CL8986
- AKOS025403881
- EN300-224449
- MDL： MFCD18398159
- Inchi： 1S/C8H3F3IN/c9-8(10,11)6-1-2-7(12)5(3-6)4-13/h1-3H
- InChI Key： KSPKCPNOVAIBEE-UHFFFAOYSA-N
- SMILES： N#CC1C(I)=CC=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 296.92623g/mol
Monoisotopic Mass: 296.92623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 23.8Å²

2-Iodo-5-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013033562-250mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5	97%	250mg	$504.00	2023-08-31
Alichem	A013033562-500mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5	97%	500mg	$863.90	2023-08-31
Alichem	A013033562-1g	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5	97%	1g	$1490.00	2023-08-31
TRC	I724793-100mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5		100mg	$64.00	2023-05-18
TRC	I724793-250mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5		250mg	$81.00	2023-05-18
TRC	I724793-500mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5		500mg	$121.00	2023-05-18
TRC	I724793-1g	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5		1g	$161.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI836-1g	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5	98%	1g	379.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI836-200mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5	98%	200mg	131.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI836-50mg	2-Iodo-5-(trifluoromethyl)benzonitrile	868166-20-5	98%	50mg	55.0CNY	2021-07-15

2-Iodo-5-(trifluoromethyl)benzonitrile Production Method

Production Method 1

6526-08-5

868166-20-5

Reaction Conditions

1.1 Reagents: Diiodomethane , tert-Butyl nitrite ; rt → 100 °C; 30 min, 100 °C

Reference

Discovery of Substituted Biphenyl Oxazolidinone Inhibitors of Cholesteryl Ester Transfer Protein

Thompson, Christopher F.; et al, ACS Medicinal Chemistry Letters, 2011, 2(6), 424-427

Production Method 2

6526-08-5

868166-20-5

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ; rt; 4 h, rt → 95 °C; 95 °C → rt
1.3 Reagents: Sodium sulfite Solvents: Water

Reference

Palladium-Catalyzed, Norbornene-Mediated, ortho-Amination ipso-Amidation: Sequential C-N Bond Formation

Whyte, Andrew ; et al, Organic Letters, 2018, 20(2), 345-348

Production Method 3

6526-08-5

868166-20-5

Reaction Conditions

1.1 Reagents: Diiodomethane , tert-Butyl nitrite ; rt; rt → 100 °C; 30 min, 100 °C

Reference

Biphenyl-Substituted Oxazolidinones as Cholesteryl Ester Transfer Protein Inhibitors: Modifications of the Oxazolidinone Ring Leading to the Discovery of Anacetrapib

Smith, Cameron J.; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4880-4895

Production Method 4

163444-17-5

868166-20-5

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 4 h, rt → reflux
2.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 30 min, 0 °C
2.2 Reagents: Potassium iodide Solvents: Water ; rt; 4 h, rt → 95 °C; 95 °C → rt
2.3 Reagents: Sodium sulfite Solvents: Water

Reference

Palladium-Catalyzed, Norbornene-Mediated, ortho-Amination ipso-Amidation: Sequential C-N Bond Formation

Whyte, Andrew ; et al, Organic Letters, 2018, 20(2), 345-348

Production Method 5

163444-17-5

868166-20-5

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 1 h, reflux
2.1 Reagents: Diiodomethane , tert-Butyl nitrite ; rt; rt → 100 °C; 30 min, 100 °C

Reference

Biphenyl-Substituted Oxazolidinones as Cholesteryl Ester Transfer Protein Inhibitors: Modifications of the Oxazolidinone Ring Leading to the Discovery of Anacetrapib

Smith, Cameron J.; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4880-4895